4-(5-Nitropyridin-2-yloxy)phenylamine

• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 4-(5-nitropyridin-2-yl)oxyaniline
• InChI: InChI=1S/C11H9N3O3/c12-8-1-4-10(5-2-8)17-11-6-3-9(7-13-11)14(15)16/h1-7H,12H2
• InChI Key: UHXWYRZDBITALP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)OC2=NC=C(C=C2)[N+](=O)[O-]

Description

4-(5-Nitropyridin-2-yloxy)phenylamine is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium hydroxide (730 mg, 18.25 mmol) in methanol was added 4-aminophenol (2.00 g, 18.32 mmol). After the resulting mixture was made to dissolve, methanol was evaporated under reduced pressure. To the residue was added DMF (20 mL), and then 2-chloro-5-nitropyridine (2.91 g, 18.35 mmol). The reaction solution was stirred for 1.5 hours at 70° C., and then concentrated under reduced pressure. Water was added to the residue, and the resulting solution was extracted with ethyl acetate. The ethyl acetate layer was washed with brine. The ethyl acetate layer was dried over anhydrous magnesium sulfate, after which solvent was evaporated, and the residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=1:1), to thereby yield 3.37 g of the title compound.